Ethyl 2-(cyanomethyl)-3-[2-nitro-4-(1,1,2,2,2-pentafluoroethyl)phenyl]prop-2-enoate

• Molecular Formula: C15H11F5N2O4
• Molecular Weight: 378.25 g/mol
• IUPAC Name: ethyl 2-(cyanomethyl)-3-[2-nitro-4-(1,1,2,2,2-pentafluoroethyl)phenyl]prop-2-enoate
• InChI: InChI=1S/C15H11F5N2O4/c1-2-26-13(23)10(5-6-21)7-9-3-4-11(8-12(9)22(24)25)14(16,17)15(18,19)20/h3-4,7-8H,2,5H2,1H3
• InChI Key: YDDGBMMTEJHUFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=C(C=C(C=C1)C(C(F)(F)F)(F)F)[N+](=O)[O-])CC#N

Description

Ethyl 2-(cyanomethyl)-3-[2-nitro-4-(1,1,2,2,2-pentafluoroethyl)phenyl]prop-2-enoate is a complex organic compound characterized by its unique structural components, including a cyanomethyl group, a nitrophenyl group, and a pentafluoroethyl group

Preparation Methods

The synthesis of Ethyl 2-(cyanomethyl)-3-[2-nitro-4-(1,1,2,2,2-pentafluoroethyl)phenyl]prop-2-enoate typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the cyanomethyl group: This can be achieved through the reaction of ethyl cyanoacetate with a suitable base.

Introduction of the nitrophenyl group:

Addition of the pentafluoroethyl group: This can be accomplished via a Friedel-Crafts alkylation reaction using a pentafluoroethyl halide.

Final assembly: The final step involves the coupling of the intermediate products to form the desired compound under controlled conditions.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

Ethyl 2-(cyanomethyl)-3-[2-nitro-4-(1,1,2,